![molecular formula C14H24N2O2 B1531318 tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate CAS No. 1936709-23-7](/img/structure/B1531318.png)
tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
Overview
Description
The compound “tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate” is likely to be an organic compound based on its name. It appears to contain a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom . The “tert-butyl” and “cyclopropyl” groups are common in organic chemistry, with the former being a bulky alkyl group and the latter being a small cycloalkane .
Chemical Reactions Analysis
Pyrrole compounds are aromatic and thus relatively stable. They can undergo electrophilic substitution reactions at the C-2 position . The presence of the tert-butyl group might influence the compound’s reactivity due to its steric bulk .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. Pyrrole compounds are typically polar and can participate in hydrogen bonding . The tert-butyl group is nonpolar and could make the compound more hydrophobic .Scientific Research Applications
Synthesis and Medicinal Chemistry
Synthetic Methodologies
The compound is part of a broader class of chemicals involved in the synthesis of pyrrolidine derivatives, which are crucial for developing pharmacologically active agents. The enantioselective synthesis of N-tert-butyl disubstituted pyrrolidines via nitrile anion cyclization strategy illustrates the compound's relevance in producing chiral pyrrolidine derivatives with high yield and enantioselectivity. This methodology is essential for synthesizing compounds with potential therapeutic applications, emphasizing the importance of tert-butyl and cyclopropyl groups in medicinal chemistry (Chung et al., 2005).
Pharmacological Intermediates
Hexahydrocyclopentapyrrolone derivatives, to which tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate structurally relates, are identified as essential pharmacophores for diversified pharmacological activities. An efficient synthesis route for a closely related compound highlights its significance as an intermediate in pharmaceutical research, offering a cost-effective and scalable approach for synthesizing key pharmacological agents (Bahekar et al., 2017).
Organocatalysis and Chemical Transformations
- Organocatalyzed Synthesis: The organocatalyzed synthesis of tert-butyl 2-amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate, a structurally similar compound, demonstrates the compound's role in facilitating complex chemical transformations. This synthesis employs bifunctional noncovalent organocatalysts, yielding the product as a racemic mixture, which is crucial for developing synthetic methodologies for complex organic molecules (Hozjan et al., 2023).
Advanced Material Synthesis
- Pyrrole Derivatives in Material Science: Although not directly related to tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate, the synthesis of pyrrole derivatives, such as SF5-substituted pyrrole carboxylic acid esters, showcases the compound's potential application in developing novel materials. These derivatives are prepared through innovative synthetic routes, indicating the broader relevance of pyrrole derivatives in material science and organic synthesis (Dolbier & Zheng, 2009).
Future Directions
properties
IUPAC Name |
tert-butyl 2-cyclopropyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N2O2/c1-14(2,3)18-13(17)16-8-10-6-15(12-4-5-12)7-11(10)9-16/h10-12H,4-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZRGGBIXTHLPEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CN(CC2C1)C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.